4-((4-Fluorophenyl)sulfonyl)-5-(isopropylthio)-2-(p-tolyl)oxazole

• IUPAC Name: 4-(4-fluorophenyl)sulfonyl-2-(4-methylphenyl)-5-propan-2-ylsulfanyl-1,3-oxazole
• InChI: InChI=1S/C19H18FNO3S2/c1-12(2)25-19-18(26(22,23)16-10-8-15(20)9-11-16)21-17(24-19)14-6-4-13(3)5-7-14/h4-12H,1-3H3
• InChI Key: MGHOZTUPVUEEEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)SC(C)C)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H18FNO3S2
• Molecular Weight: 391.5 g/mol

Description

4-((4-Fluorophenyl)sulfonyl)-5-(isopropylthio)-2-(p-tolyl)oxazole, also known as FITO, is a synthetic compound that has been studied for its potential use in scientific research. It belongs to the class of oxazole compounds and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Fluorescent Molecular Probes

Compounds similar to 4-((4-Fluorophenyl)sulfonyl)-5-(isopropylthio)-2-(p-tolyl)oxazole have been synthesized and evaluated for their fluorescent properties. These molecules exhibit strong solvent-dependent fluorescence, which can be correlated with solvent polarity. This characteristic makes them suitable for developing ultra-sensitive fluorescent molecular probes that can be used to study a variety of biological events and processes (Diwu et al., 1997).

Anticonvulsant and Antispastic Agents

Another research avenue involves the synthesis of 5-aryl-3-(alkylthio)-4H-1,2,4-triazoles, which have shown selective antagonism of strychnine-induced convulsions. These compounds have potential applications as antispastic agents, indicating their utility in medical research, particularly in the treatment of spasticity (Kane et al., 1994).

Light Harvesting and Topoisomerase II Inhibition

Compounds with similar structural elements have been studied for their light harvesting efficiency and potential as novel inhibitor molecules of Topoisomerase II enzyme. Such properties are crucial for the development of new drugs and photovoltaic materials (Sheena Mary et al., 2019).

Antibacterial Activity Against Rice Bacterial Leaf Blight

Sulfone derivatives containing 1,3,4-oxadiazole moieties have shown good antibacterial activities against rice bacterial leaf blight. This includes enhancing plant resistance against the disease, indicating their importance in agricultural research (Shi et al., 2015).

Cytotoxicity and Anticancer Activity

Research on heterocyclic compounds with oxazole rings containing 4-(phenylsulfonyl)phenyl moiety has explored their cytotoxic effects. This line of research is vital for developing new chemotherapeutic agents (Apostol et al., 2019).

Antimicrobial and Antitubercular Agents

Novel sulfonyl derivatives have been synthesized and characterized, showing moderate to significant antibacterial and antifungal activities. This includes excellent antitubercular molecules, suggesting their potential in combating tuberculosis and other microbial infections (Kumar et al., 2013).